N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC9665139
InChI: InChI=1S/C20H18FN3O3/c1-27-15-7-8-16(17(21)11-15)18-9-10-20(26)24(23-18)13-19(25)22-12-14-5-3-2-4-6-14/h2-11H,12-13H2,1H3,(H,22,25)
SMILES: COC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3)F
Molecular Formula: C20H18FN3O3
Molecular Weight: 367.4 g/mol

N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

CAS No.:

Cat. No.: VC9665139

Molecular Formula: C20H18FN3O3

Molecular Weight: 367.4 g/mol

* For research use only. Not for human or veterinary use.

N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide -

Specification

Molecular Formula C20H18FN3O3
Molecular Weight 367.4 g/mol
IUPAC Name N-benzyl-2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
Standard InChI InChI=1S/C20H18FN3O3/c1-27-15-7-8-16(17(21)11-15)18-9-10-20(26)24(23-18)13-19(25)22-12-14-5-3-2-4-6-14/h2-11H,12-13H2,1H3,(H,22,25)
Standard InChI Key CCPNNGYVKBLLQO-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3)F
Canonical SMILES COC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3)F

Introduction

N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a benzyl group attached to a pyridazinone derivative, along with a fluorinated and methoxylated phenyl ring. The presence of these functional groups suggests potential interactions with biological systems, making it an interesting candidate for pharmacological applications.

Synthesis

The synthesis of N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide typically involves multi-step organic reactions. These processes often require various reagents and catalysts to facilitate reactions such as nucleophilic substitutions and cyclizations. Common solvents used include dichloromethane or methanol, with careful temperature control to optimize yields.

Analytical Techniques

The characterization of N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide involves various analytical techniques. These include:

  • High Performance Liquid Chromatography (HPLC): Used to monitor reaction progress and confirm product purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation and detailed molecular analysis.

  • Mass Spectrometry (MS): Provides information on molecular weight and fragmentation patterns.

  • Infrared Spectroscopy (IR): Helps identify functional groups present in the compound.

Potential Applications

While specific applications of N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide are not extensively documented, compounds with similar structures have shown potential in medicinal chemistry, particularly in the development of therapeutic agents targeting neurological disorders or bone diseases.

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